Cas no 1030610-75-3 (1-(4-Fluorobenzyl)piperidine-2-carboxylic acid)

• Product Name: 1-(4-Fluorobenzyl)piperidine-2-carboxylic acid
• CAS No: 1030610-75-3
• MF: C₁₃H₁₆FNO₂
• MW: 237.270047187805
• MDL: MFCD05174530
• CID: 822081
• PubChem ID: 3351962
• Update Time: 2025-05-21

1-(4-Fluorobenzyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorobenzyl)piperidine-2-carboxylic acid
• 1-(4-FLUORO-BENZYL)-PIPERIDINE-2-CARBOXYLIC ACID
• 1-[(4-fluorophenyl)methyl]-2-Piperidinecarboxylic acid
• AC1MNFI6
• AC1Q74GV
• CTK7I9258
• MolPort-002-017-523
• 1-(4-Fluorobenzyl)-2-carboxypiperidine
• 1-[(4-FLUOROPHENYL)METHYL]PIPERIDINE-2-CARBOXYLIC ACID
• 1-[(4-fluorophenyl)methyl]-2-Piperidine carbocylic acid
• 1030610-75-3
• AKOS022179707
• BS-25993
• G19888
• DB-058917
• MLS000716866
• AKOS000302761
• CS-0439830
• SB44077
• J-000866
• Z228588578
• EN300-86703
• SMR000278383
• DTXSID00391703
• 1-(4-fluorobenzyl)piperidine-2-carboxylicacid

• MDL： MFCD05174530
• Inchi： 1S/C13H16FNO2/c14-11-6-4-10(5-7-11)9-15-8-2-1-3-12(15)13(16)17/h4-7,12H,1-3,8-9H2,(H,16,17)
• InChI Key： WRCCKEVVICUODU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1CCCCC1C(=O)O

Computed Properties

• Exact Mass: 237.11650692g/mol
• Monoisotopic Mass: 237.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.234
• Boiling Point: 363.6±37.0 °C at 760 mmHg
• Flash Point: 173.7±26.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(4-Fluorobenzyl)piperidine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-(4-Fluorobenzyl)piperidine-2-carboxylic acid

1-(4-Fluorobenzyl)piperidine-2-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1030610-75-3, commonly referred to as 1-(4-Fluorobenzyl)piperidine-2-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The piperidine ring, a six-membered saturated hydrocarbon with one nitrogen atom, forms the core of this molecule, while the 4-fluorobenzyl group adds complexity and functionality to its structure. The carboxylic acid functional group further enhances its chemical reactivity and biological activity.

Recent studies have highlighted the importance of 1-(4-Fluorobenzyl)piperidine-2-carboxylic acid in the development of novel therapeutic agents. Researchers have explored its role in modulating various biological pathways, including those involved in inflammation, pain, and neurodegenerative diseases. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could serve as a lead compound for developing next-generation anti-inflammatory drugs.

In addition to its pharmacological applications, 1-(4-Fluorobenzyl)piperidine-2-carboxylic acid has also been investigated for its potential in materials science. Its ability to form stable amide bonds makes it a valuable building block in the synthesis of advanced polymers and biomaterials. A 2023 research article in *Macromolecules* reported that this compound can be used to create biodegradable polymers with enhanced mechanical properties, making it a promising candidate for biomedical applications such as drug delivery systems and tissue engineering scaffolds.

The synthesis of 1-(4-Fluorobenzyl)piperidine-2-carboxylic acid involves a series of well-established organic reactions. The process typically begins with the preparation of the piperidine ring through either cyclization or ring-opening reactions. The introduction of the 4-fluorobenzyl group is achieved via nucleophilic substitution or coupling reactions, depending on the specific synthetic pathway chosen. Finally, the carboxylic acid group is introduced through oxidation or hydrolysis reactions, ensuring the molecule's functionality is preserved.

One of the most exciting developments involving this compound is its use in peptide synthesis. Due to its ability to act as both a nucleophile and an electrophile, 1-(4-Fluorobenzyl)piperidine-2-carboxylic acid has been employed as a versatile linker in solid-phase peptide synthesis (SPPS). This application has significantly improved the efficiency and scalability of peptide production, which is critical for drug discovery and development.

Moreover, computational studies have provided deeper insights into the molecular interactions of 1-(4-Fluorobenzyl)piperidine-2-carboxylic acid. Using advanced molecular modeling techniques, researchers have elucidated how this compound interacts with target proteins at the atomic level. These studies have revealed that the fluorine atom in the benzyl group plays a crucial role in modulating the compound's bioavailability and pharmacokinetics.

In conclusion, 1-(4-Fluorobenzyl)piperidine-2-carboxylic acid (CAS No. 1030610-75-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, coupled with its diverse functional groups, makes it an invaluable tool in both academic research and industrial applications. As ongoing research continues to uncover new aspects of this molecule's properties and applications, it is poised to play an increasingly important role in advancing modern science and technology.